![molecular formula C15H12F3N3O3 B2519918 2-(6-methoxy-3-pyridinyl)-6-(2-oxiranylcarbonyl)-5-(trifluoromethyl)-3(2H)-pyridazinone CAS No. 866143-78-4](/img/structure/B2519918.png)
2-(6-methoxy-3-pyridinyl)-6-(2-oxiranylcarbonyl)-5-(trifluoromethyl)-3(2H)-pyridazinone
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Description
2-(6-methoxy-3-pyridinyl)-6-(2-oxiranylcarbonyl)-5-(trifluoromethyl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C15H12F3N3O3 and its molecular weight is 339.274. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- Research has demonstrated the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, showing that many compounds exhibit good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Pharmacological Applications
- A study on phosphodiesterase inhibitors highlighted the design, synthesis, and structure-activity relationships of dual PDE3/4-inhibitory fused bicyclic heteroaromatic-4,4-dimethylpyrazolones, showing potential for combined bronchodilatory and anti-inflammatory activity (Ochiai et al., 2012).
Vasorelaxant and Antiplatelet Activities
- The synthesis of new pyridazinone derivatives from alkyl furans, studied for their vasorelaxant and antiplatelet properties, identified certain derivatives as active compounds, indicating their therapeutic potential (Costas et al., 2010).
Synthesis and Structural Analysis
- Innovative synthesis methods and structural analyses of pyridazinone derivatives have been documented, providing insights into their chemical properties and potential applications in drug design and medicinal chemistry (Kalai et al., 2021).
Herbicidal Modes of Action
- An examination of the modes of action of pyridazinone herbicides on barley revealed their mechanism involves inhibiting photosynthesis and the Hill reaction, accounting for their phytotoxicity, with some derivatives exhibiting additional biological properties like resistance to metabolic detoxication in plants (Hilton et al., 1969).
properties
IUPAC Name |
2-(6-methoxypyridin-3-yl)-6-(oxirane-2-carbonyl)-5-(trifluoromethyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N3O4/c1-23-10-3-2-7(5-18-10)20-11(21)4-8(14(15,16)17)12(19-20)13(22)9-6-24-9/h2-5,9H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVGCIZNKQXMVSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)C3CO3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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